1-(3-{(Z)-[3-(2-methylpropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)piperidine-4-carboxamide

Specification

• Molecular Formula: C22H25N5O3S2
• Molecular Weight: 471.6 g/mol
• IUPAC Name: 1-[3-[(Z)-[3-(2-methylpropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]-4-oxopyrido[1,2-a]pyrimidin-2-yl]piperidine-4-carboxamide
• Standard InChI: InChI=1S/C22H25N5O3S2/c1-13(2)12-27-21(30)16(32-22(27)31)11-15-19(25-9-6-14(7-10-25)18(23)28)24-17-5-3-4-8-26(17)20(15)29/h3-5,8,11,13-14H,6-7,9-10,12H2,1-2H3,(H2,23,28)/b16-11-
• Standard InChI Key: KSHBNYHLGWUOMY-WJDWOHSUSA-N
• Isomeric SMILES: CC(C)CN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)N4CCC(CC4)C(=O)N)/SC1=S
• Canonical SMILES: CC(C)CN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)N4CCC(CC4)C(=O)N)SC1=S

Introduction

The compound 1-(3-{(Z)-[3-(2-methylpropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl)piperidine-4-carboxamide is a complex organic molecule featuring multiple functional groups, including a thiazolidinone and a pyrido[1,2-a]pyrimidine moiety. This structural diversity suggests potential biological activity, making it an interesting subject in medicinal chemistry.

Structural Features

• Thiazolidinone Moiety: The presence of a thiazolidinone ring is significant due to its association with various biological activities, such as anti-inflammatory and antidiabetic effects in related compounds.

• Pyrido[1,2-a]pyrimidine Moiety: This heterocyclic system is known for its diverse pharmacological properties, including potential anticancer and antimicrobial activities.

• Piperidine-4-carboxamide Group: This functional group can participate in various chemical reactions, contributing to the compound's potential bioactivity.

Synthesis

The synthesis of this compound typically involves several key steps, each requiring meticulous optimization of reaction conditions such as temperature control, solvent choice, and reaction times to maximize yield. Advanced techniques like chromatography are often employed for purification post-synthesis.

Potential Biological Activities

Given its structural features, this compound may interact with biological targets such as enzymes or receptors, suggesting potential applications in drug development. The thiazolidinone and pyrido[1,2-a]pyrimidine moieties are particularly noteworthy for their roles in biological systems.

Data Table: Structural and Synthetic Overview

Feature	Description
Thiazolidinone Moiety	4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene with a 2-methylpropyl group
Pyrido[1,2-a]pyrimidine Moiety	4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl core
Piperidine-4-carboxamide Group	Attached to the pyrido[1,2-a]pyrimidine core
Synthetic Steps	Multiple steps involving organic solvents and temperature control
Purification Techniques	Chromatography